5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol

• IUPAC Name: 5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol
• InChI: InChI=1S/C12H10N4S/c1-2-7-16-9-6-4-3-5-8(9)10-11(16)13-12(17)15-14-10/h2-6H,1,7H2,(H,13,15,17)
• InChI Key: DOVCOZLCUCPOIE-UHFFFAOYSA-N
• Canonical SMILES: C=CCN1C2=CC=CC=C2C3=C1N=C(N=N3)S
• Molecular Formula: C12H10N4S
• Molecular Weight: 242.30 g/mol

Description

The compound with the identifier “5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol” is a chemical entity that has garnered interest in various scientific fields

Preparation Methods

Synthetic Routes and Reaction Conditions

Industrial Production Methods

Industrial production of 5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol would likely involve scaling up the laboratory synthesis methods to a larger scale. This process would require optimization of reaction conditions to maximize yield and minimize impurities. Industrial production may also involve the use of continuous flow reactors and other advanced manufacturing technologies to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol can undergo various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

The specific reagents and conditions used in the reactions of this compound depend on the desired transformation. Common reagents may include oxidizing agents such as potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles for substitution reactions.

Major Products Formed

The major products formed from the reactions of this compound will depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxidized derivatives, while substitution reactions may yield various substituted analogs.

Scientific Research Applications

5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol has a wide range of applications in scientific research, including:

Chemistry: It can be used as a building block for the synthesis of more complex molecules.

Biology: It may be used in studies to understand biological pathways and mechanisms.

Industry: It can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 5-prop-2-enyl-[1,2,4]triazino[5,6-b]indole-3-thiol involves its interaction with specific molecular targets and pathways. The exact mechanism by which this compound exerts its effects is not well-documented in the literature. like many chemical compounds, it likely interacts with enzymes, receptors, or other proteins to modulate biological processes.